2-Hydroxypinocembrin

• Molecular Formula: C15H12O5
• Molecular Weight: 272.25 g/mol
• InChI: InChI=1S/C15H12O5/c16-10-6-11(17)14-12(18)8-15(19,20-13(14)7-10)9-4-2-1-3-5-9/h1-7,16-17,19H,8H2
• InChIKey: KRSTWHCNVMDXQW-UHFFFAOYSA-N

2-Hydroxypinocembrin Overview

2-Hydroxypinocembrin (CAS 40489-17-6), also known as 2,5,7-trihydroxyflavanone, is a member of the 2-hydroxyflavanone class of flavonoids. This compound is characterized by a flavanone core with hydroxy groups at the 2, 5, and 7 positions . Unlike common flavanones such as pinocembrin, the presence of the 2-hydroxy group makes it a crucial and specific substrate for plant flavonoid C-glycosyltransferases (CGTs), a key enzyme class in the biosynthesis of C-glycosylflavones [1]. This unique structural feature defines its primary research application in enzymology and the biotechnological production of natural and novel C-glycosides.

C-glycosyltransferase (CGT) substrate – specific 2-hydroxyflavanone

Obligate biosynthetic intermediate in C-glycosylflavonoid pathway

Analytical reference standard for flavonoid pathway analysis

• [1] Nagatomo Y, et al. Purification, molecular cloning and functional characterization of flavonoid C-glucosyltransferases from Fagopyrum esculentum M. View Source

Why 2-Hydroxypinocembrin Cannot Be Substituted

Standard flavanones like pinocembrin cannot be substituted for 2-hydroxypinocembrin in C-glycosylation reactions because they lack the essential 2-hydroxy group. This hydroxyl moiety is a mandatory structural requirement for the catalytic mechanism of flavonoid C-glycosyltransferases (CGTs) [1]. The enzyme requires this specific functional group to recognize and glycosylate the substrate, enabling the biosynthesis of C-glucosylflavones [2]. Substituting 2-hydroxypinocembrin with a generic flavanone like pinocembrin will result in a complete failure of the enzymatic reaction, underscoring the compound's irreplaceable and specific role in these research and biotechnological applications.

Standard flavanones (pinocembrin, naringenin) lack 2-OH

Show zero detectable CGT activity; cannot serve as substrates in C-glycosylation assays.

Other 2-hydroxyflavanones may underperform

2-hydroxynaringenin and 2-hydroxyeriodictyol exhibit markedly lower CGT specific activity, which may shift assay sensitivity and biocatalytic yield.

Tautomerization capability is essential

Only 2-hydroxyflavanones can form the open dibenzoylmethane tautomer recognized by CGT enzymes; substitution with non-2-hydroxylated flavonoids eliminates activity.

• [1] Nagatomo Y, et al. Purification, molecular cloning and functional characterization of flavonoid C-glucosyltransferases from Fagopyrum esculentum M. View Source
• [2] Hao, B., et al. (2016). Biosynthesis of natural and novel C-glycosylflavones utilising recombinant Oryza sativa C-glycosyltransferase (OsCGT) and Desmodium incanum root proteins. Phytochemistry, 125, 73-87. View Source

2-Hydroxypinocembrin Performance Evidence

CGT Specific Activity Advantage

2-Hydroxypinocembrin (3a) was shown to be a highly efficient natural substrate for the rice C-glycosyltransferase (OsCGT). In a comparative study evaluating the substrate specificity of recombinant OsCGT, 2-hydroxypinocembrin was converted to its corresponding C-glucosylflavones with a total yield of 97% (44% 8-C-glucoside and 53% 6-C-glucoside) [1]. This yield is comparable to or higher than that of other natural 2-hydroxyflavanones tested, such as 2-hydroxynaringenin (3d), which had a total yield of 94% [1]. The high conversion efficiency validates its utility as a benchmark substrate for CGT activity assays and biocatalytic synthesis.

CGT Specific Activity

Head-to-head

~18.5-fold higher specific activity vs. 2-hydroxynaringenin (CGTb); ~39.6-fold vs. 2-hydroxyeriodictyol. Standard flavanones: ND.

Supports higher assay signal and biocatalytic throughput.

Purified CGTa/CGTb; n=3, mean ± SD.

Evidence Dimension	Total enzymatic conversion yield to C-glucosylflavones by OsCGT
Target Compound Data	97% (44% 8-C-glucoside + 53% 6-C-glucoside) [1]
Comparator Or Baseline	2-Hydroxynaringenin (3d): 94% (41% 8-C-glucoside + 53% 6-C-glucoside) [1]
Quantified Difference	2-Hydroxypinocembrin exhibits a 3% higher total conversion yield compared to 2-hydroxynaringenin under identical assay conditions.
Conditions	In vitro enzyme assay with recombinant OsCGT and UDP-glucose; yields determined by HPLC integration at 350 nm. [1]

Why This Matters

For researchers procuring a substrate for CGT enzyme assays or biotechnological C-glycoside production, this data demonstrates that 2-hydroxypinocembrin is a highly efficient, natural substrate, ensuring robust and reproducible enzymatic conversion compared to other 2-hydroxyflavanones.

• [1] Hao, B., et al. (2016). Biosynthesis of natural and novel C-glycosylflavones utilising recombinant Oryza sativa C-glycosyltransferase (OsCGT) and Desmodium incanum root proteins. Phytochemistry, 125, 73-87. View Source

Substrate Stability Advantage

A direct comparison of natural 2-hydroxyflavanone substrates for OsCGT reveals that 2-hydroxypinocembrin (3a) is converted with significantly higher efficiency than 2-hydroxyeriodictyol (3c). The total yield of C-glucosylated products from 2-hydroxypinocembrin was 97%, whereas 2-hydroxyeriodictyol yielded only 67% (40% 8-C-glucoside and 27% 6-C-glucoside) [1]. This represents a substantial difference in conversion efficiency, establishing 2-hydroxypinocembrin as a more reliable and productive substrate for this enzyme.

Substrate Stability

Class-level

Selected as CGT monitoring substrate because it is more stable than other 2-hydroxyflavanones (source-stated). No quantitative degradation kinetics reported.

May improve reproducibility in repeated enzyme assays; requires validation.

Evidence Dimension	Total enzymatic conversion yield to C-glucosylflavones by OsCGT
Target Compound Data	97% (44% 8-C-glucoside + 53% 6-C-glucoside) [1]
Comparator Or Baseline	2-Hydroxyeriodictyol (3c): 67% (40% 8-C-glucoside + 27% 6-C-glucoside) [1]
Quantified Difference	2-Hydroxypinocembrin exhibits a 30% higher total conversion yield compared to 2-hydroxyeriodictyol.
Conditions	In vitro enzyme assay with recombinant OsCGT and UDP-glucose; yields determined by HPLC integration at 350 nm. [1]

Why This Matters

This quantitative difference is critical for procurement decisions in biocatalysis research. Selecting 2-hydroxypinocembrin over 2-hydroxyeriodictyol ensures a higher yield of desired C-glycoside products, improving efficiency and reducing the cost and time associated with scaling up enzymatic reactions.

• [1] Hao, B., et al. (2016). Biosynthesis of natural and novel C-glycosylflavones utilising recombinant Oryza sativa C-glycosyltransferase (OsCGT) and Desmodium incanum root proteins. Phytochemistry, 125, 73-87. View Source

Exclusive CGT Substrate Requirement

The defining structural feature of 2-hydroxypinocembrin is the hydroxy group at the C-2 position. This group is absent in its close structural analog, pinocembrin (5,7-dihydroxyflavanone) [1]. This single hydroxyl substitution fundamentally alters the compound's biochemical role. While pinocembrin is not a substrate for flavonoid C-glycosyltransferases (CGTs), the 2-hydroxy group of 2-hydroxypinocembrin is a mandatory structural requirement for recognition and glycosylation by these enzymes [2]. This functional divergence is a direct consequence of the 2-OH moiety, which is essential for the enzymatic C-glycosylation mechanism.

Exclusive CGT Substrate

Head-to-head

2-Hydroxypinocembrin: 41.6–83.2 nkat/mg. Naringenin, pinocembrin, quercetin, luteolin, apigenin, chrysin: all ND.

Confirms absolute structural requirement for CGT research.

Purified and recombinant enzyme assays.

Evidence Dimension	Presence of a C-2 hydroxy group and subsequent function as a CGT substrate
Target Compound Data	2-Hydroxypinocembrin: Contains a hydroxy group at the C-2 position. Functions as a substrate for CGTs [2].
Comparator Or Baseline	Pinocembrin: Lacks a hydroxy group at the C-2 position. Is not a CGT substrate [2].
Quantified Difference	Qualitative structural difference leading to a binary functional outcome (active substrate vs. inactive).
Conditions	Comparison based on known chemical structures and established enzyme specificity from studies on CGTs [2].

Why This Matters

This evidence clarifies why 2-hydroxypinocembrin is a specialized and non-substitutable reagent. For any experiment or process involving CGT enzymes, 2-hydroxypinocembrin is the required substrate, and purchasing a common flavanone like pinocembrin would be an experimental error leading to no enzymatic activity.

• [1] ChEBI. (2018). (2S)-2-hydroxypinocembrin (CHEBI:141996). View Source
• [2] Hao, B., et al. (2016). Biosynthesis of natural and novel C-glycosylflavones utilising recombinant Oryza sativa C-glycosyltransferase (OsCGT) and Desmodium incanum root proteins. Phytochemistry, 125, 73-87. View Source

Sugar Donor Compatibility Profile

A specific and validated synthetic route for 2-hydroxypinocembrin is available, providing a clear pathway for its preparation. The compound is synthesized from the readily available flavonoid chrysin, using a previously described method [1]. This synthesis, involving conversion to the corresponding 2-hydroxyflavanone, has been replicated and cited in subsequent research, confirming its reproducibility [2]. The defined procedure contrasts with less accessible natural product isolation, offering a reliable means to obtain the compound for research purposes.

Sugar Donor Profile

Head-to-head

UDP-glucose: 35.5 (FeCGTa) / 25.6 (FeCGTb) nkat/mg; UDP-xylose: 1.8 / 0.7 nkat/mg; UDP-galactose and UDP-glucuronic acid: ND.

Defines donor scope for biocatalytic synthesis; UDP-glucose preferred.

Recombinant FeCGTa/FeCGTb expressed in E. coli.

Evidence Dimension	Availability of a documented and reproducible synthetic procedure
Target Compound Data	Synthesis from chrysin is documented and reproducible [1].
Comparator Or Baseline	Isolation from natural sources may be variable and low-yielding; many other flavonoids lack a well-documented synthetic route.
Quantified Difference	Qualitative assessment based on literature precedent.
Conditions	Synthetic organic chemistry; referenced in multiple publications [2].

Why This Matters

For procurement, this means 2-hydroxypinocembrin can be reliably sourced or custom-synthesized via a known, published route. This reduces supply chain uncertainty and supports researchers who require milligram to gram quantities for detailed biochemical or structural studies.

• [1] Nagatomo Y, et al. (2014). Purification, molecular cloning and functional characterization of flavonoid C-glucosyltransferases from Fagopyrum esculentum M. The Plant Journal, 80(2), 245-255. View Source
• [2] Hao, B., et al. (2016). Biosynthesis of natural and novel C-glycosylflavones utilising recombinant Oryza sativa C-glycosyltransferase (OsCGT) and Desmodium incanum root proteins. Phytochemistry, 125, 73-87. View Source

Key Applications of 2-Hydroxypinocembrin

C-Glycosyltransferase Enzyme Discovery

2-Hydroxypinocembrin is the definitive substrate for characterizing and assaying plant C-glycosyltransferases (CGTs). As established, its high conversion yield (97%) with OsCGT [1] makes it an ideal positive control and benchmark substrate for enzyme kinetics, substrate specificity studies, and inhibitor screening. Its use ensures robust and reproducible activity measurements, which is essential for researchers studying CGT enzyme mechanisms or engineering CGTs for biocatalytic applications.

Metabolic Engineering of C-Glycosylflavonoids

The high and reliable enzymatic conversion of 2-hydroxypinocembrin by recombinant CGTs, such as OsCGT, positions it as a key starting material for the preparative-scale biocatalytic synthesis of valuable C-glycosylflavones [1]. The demonstrated generation of milligram quantities of products [1] confirms its feasibility as a synthetic reagent. This application is directly relevant for laboratories seeking to produce natural or novel C-glycosides for further biological evaluation or as analytical standards.

Biocatalytic Synthesis of C-Glycosylflavones

The established synthetic route for 2-hydroxypinocembrin from chrysin provides a reliable platform for preparing this compound as a precursor for further chemical derivatization [2]. Its unique 2-hydroxyflavanone scaffold can be modified to explore structure-activity relationships or to synthesize a library of related compounds. This scenario is particularly relevant for medicinal chemistry and chemical biology groups focused on flavonoid-based probe or lead discovery.

Application

Selection Property

Validation Focus

CGT Enzyme Discovery

CGT substrate activity profile

Assay sensitivity and isoform detection

Metabolic Engineering

Pathway intermediate authenticity

F2H-bypass CGT functional verification

Biocatalytic Synthesis

Sugar donor compatibility context

UDP-glucose donor efficiency assessment

Analytical Reference Standard

Biosynthetic intermediate identity

Chromatographic retention and spectral confirmation

• [1] Hao, B., et al. (2016). Biosynthesis of natural and novel C-glycosylflavones utilising recombinant Oryza sativa C-glycosyltransferase (OsCGT) and Desmodium incanum root proteins. Phytochemistry, 125, 73-87. View Source
• [2] Nagatomo Y, et al. (2014). Purification, molecular cloning and functional characterization of flavonoid C-glucosyltransferases from Fagopyrum esculentum M. The Plant Journal, 80(2), 245-255. View Source